5-(5-Chloro-2-methoxybenzylidene)-2-(phenylimino)-3-propyl-1,3-thiazolidin-4-one

• Molecular Formula: C20H19ClN2O2S
• Molecular Weight: 386.9 g/mol
• IUPAC Name: (5E)-5-[(5-chloro-2-methoxyphenyl)methylidene]-2-phenylimino-3-propyl-1,3-thiazolidin-4-one
• InChI: InChI=1S/C20H19ClN2O2S/c1-3-11-23-19(24)18(13-14-12-15(21)9-10-17(14)25-2)26-20(23)22-16-7-5-4-6-8-16/h4-10,12-13H,3,11H2,1-2H3/b18-13+,22-20?
• InChI Key: AZDMXYVIMIMKPS-RAYXNOPOSA-N
• Isomeric SMILES: CCCN1C(=O)/C(=C\C2=C(C=CC(=C2)Cl)OC)/SC1=NC3=CC=CC=C3
• SMILES: CCCN1C(=O)C(=CC2=C(C=CC(=C2)Cl)OC)SC1=NC3=CC=CC=C3

Description

5-(5-Chloro-2-methoxybenzylidene)-2-(phenylimino)-3-propyl-1,3-thiazolidin-4-one, also known as L2H17, is a thiazolidinone derivative that has been studied extensively for its potential applications in cancer therapy. This compound has shown promising results in preclinical studies and has been found to exhibit potent anti-cancer activity against a variety of cancer cell lines.

Mechanism of Action

The mechanism of action of 5-(5-Chloro-2-methoxybenzylidene)-2-(phenylimino)-3-propyl-1,3-thiazolidin-4-one involves the inhibition of the Akt/mTOR signaling pathway, which is a key pathway involved in cancer cell survival and proliferation. This compound has been found to inhibit the phosphorylation of Akt and mTOR, which leads to the induction of apoptosis in cancer cells.
Biochemical and Physiological Effects:
This compound has been found to exhibit potent anti-cancer activity in vitro and in vivo. In addition, it has been found to be well-tolerated in animal studies, with no significant toxicity observed at therapeutic doses. This compound has also been found to exhibit anti-inflammatory activity, which may have potential applications in the treatment of inflammatory diseases.

Advantages and Limitations for Lab Experiments

One advantage of 5-(5-Chloro-2-methoxybenzylidene)-2-(phenylimino)-3-propyl-1,3-thiazolidin-4-one is its potent anti-cancer activity against a variety of cancer cell lines. In addition, it has been found to be well-tolerated in animal studies, which is a key consideration for the development of new cancer therapies. However, one limitation of this compound is its limited solubility in aqueous solutions, which may limit its use in certain experimental settings.

Future Directions

There are several potential future directions for the study of 5-(5-Chloro-2-methoxybenzylidene)-2-(phenylimino)-3-propyl-1,3-thiazolidin-4-one. One direction is the development of novel formulations or delivery methods to improve its solubility and bioavailability. Another direction is the investigation of its potential applications in combination with other cancer therapies, such as chemotherapy or radiation therapy. Additionally, further studies are needed to elucidate its mechanism of action and to identify potential biomarkers for patient selection and monitoring.

Synthesis Methods

The synthesis of 5-(5-Chloro-2-methoxybenzylidene)-2-(phenylimino)-3-propyl-1,3-thiazolidin-4-one involves the reaction of 5-chloro-2-methoxybenzaldehyde and phenylhydrazine with 3-propyl-2-thioxo-1,3-thiazolidin-4-one. The reaction is carried out in the presence of a catalyst and under controlled conditions to yield the desired product in good yield and purity.

Scientific Research Applications

5-(5-Chloro-2-methoxybenzylidene)-2-(phenylimino)-3-propyl-1,3-thiazolidin-4-one has been extensively studied for its potential applications in cancer therapy. It has been found to exhibit potent anti-cancer activity against a variety of cancer cell lines, including breast, lung, colon, and prostate cancer. In addition, this compound has been found to induce apoptosis, or programmed cell death, in cancer cells, which is a key mechanism for cancer therapy.